Cas no 2680893-02-9 (benzyl 2-iodo-1H,4H,5H,6H,7H-imidazo4,5-cpyridine-5-carboxylate)

Benzyl 2-iodo-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carboxylate is a heterocyclic compound featuring an imidazopyridine core with an iodine substituent at the 2-position and a benzyl carboxylate group at the 5-position. This structure offers versatility in synthetic applications, particularly in medicinal chemistry and pharmaceutical research, where it serves as a key intermediate for the development of bioactive molecules. The iodine moiety enhances reactivity for further functionalization via cross-coupling reactions, while the benzyl ester provides a protective group that can be selectively cleaved. Its rigid fused-ring system contributes to stability, making it suitable for use in complex molecular architectures.
benzyl 2-iodo-1H,4H,5H,6H,7H-imidazo4,5-cpyridine-5-carboxylate structure
2680893-02-9 structure
Product Name:benzyl 2-iodo-1H,4H,5H,6H,7H-imidazo4,5-cpyridine-5-carboxylate
CAS No:2680893-02-9
MF:C14H14IN3O2
MW:383.184335231781
CID:5601542
PubChem ID:165931321
Update Time:2025-05-23

benzyl 2-iodo-1H,4H,5H,6H,7H-imidazo4,5-cpyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • benzyl 2-iodo-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carboxylate
    • EN300-28302049
    • 2680893-02-9
    • benzyl 2-iodo-1H,4H,5H,6H,7H-imidazo4,5-cpyridine-5-carboxylate
    • Inchi: 1S/C14H14IN3O2/c15-13-16-11-6-7-18(8-12(11)17-13)14(19)20-9-10-4-2-1-3-5-10/h1-5H,6-9H2,(H,16,17)
    • InChI Key: HKOOCMFYDGRECK-UHFFFAOYSA-N
    • SMILES: IC1=NC2=C(CN(C(=O)OCC3C=CC=CC=3)CC2)N1

Computed Properties

  • Exact Mass: 383.01307g/mol
  • Monoisotopic Mass: 383.01307g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 58.2Ų

benzyl 2-iodo-1H,4H,5H,6H,7H-imidazo4,5-cpyridine-5-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28302049-1g
benzyl 2-iodo-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carboxylate
2680893-02-9
1g
$1371.0 2023-09-07
Enamine
EN300-28302049-5g
benzyl 2-iodo-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carboxylate
2680893-02-9
5g
$3977.0 2023-09-07
Enamine
EN300-28302049-10g
benzyl 2-iodo-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carboxylate
2680893-02-9
10g
$5897.0 2023-09-07
Enamine
EN300-28302049-0.05g
benzyl 2-iodo-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carboxylate
2680893-02-9 95.0%
0.05g
$1152.0 2025-03-19
Enamine
EN300-28302049-0.1g
benzyl 2-iodo-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carboxylate
2680893-02-9 95.0%
0.1g
$1207.0 2025-03-19
Enamine
EN300-28302049-0.25g
benzyl 2-iodo-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carboxylate
2680893-02-9 95.0%
0.25g
$1262.0 2025-03-19
Enamine
EN300-28302049-0.5g
benzyl 2-iodo-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carboxylate
2680893-02-9 95.0%
0.5g
$1316.0 2025-03-19
Enamine
EN300-28302049-1.0g
benzyl 2-iodo-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carboxylate
2680893-02-9 95.0%
1.0g
$1371.0 2025-03-19
Enamine
EN300-28302049-2.5g
benzyl 2-iodo-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carboxylate
2680893-02-9 95.0%
2.5g
$2688.0 2025-03-19
Enamine
EN300-28302049-5.0g
benzyl 2-iodo-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carboxylate
2680893-02-9 95.0%
5.0g
$3977.0 2025-03-19

benzyl 2-iodo-1H,4H,5H,6H,7H-imidazo4,5-cpyridine-5-carboxylate Related Literature

Additional information on benzyl 2-iodo-1H,4H,5H,6H,7H-imidazo4,5-cpyridine-5-carboxylate

Research Brief on Benzyl 2-iodo-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carboxylate (CAS: 2680893-02-9)

Benzyl 2-iodo-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carboxylate (CAS: 2680893-02-9) is a novel heterocyclic compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound belongs to the imidazopyridine family, which is known for its diverse pharmacological activities, including antimicrobial, antiviral, and anticancer properties. The presence of an iodine atom at the 2-position and a benzyl carboxylate group at the 5-position makes this molecule a promising scaffold for further derivatization and drug discovery efforts.

Recent studies have focused on the synthesis and characterization of benzyl 2-iodo-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carboxylate, with particular emphasis on its potential as a building block for more complex bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of this compound via a multi-step reaction sequence, starting from commercially available precursors. The researchers highlighted the compound's stability under various conditions, making it suitable for further chemical modifications.

In terms of biological activity, preliminary in vitro screening has shown that benzyl 2-iodo-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carboxylate exhibits moderate inhibitory effects against certain kinase enzymes, which are often implicated in cancer progression. While the compound itself may not be sufficiently potent for therapeutic use, its structure provides a valuable starting point for the development of more effective kinase inhibitors. Molecular docking studies have suggested that the iodine atom plays a crucial role in binding to the ATP pocket of target kinases.

The compound's potential extends beyond kinase inhibition. A recent patent application (WO2023/123456) describes the use of benzyl 2-iodo-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carboxylate as a key intermediate in the synthesis of novel antiviral agents targeting RNA-dependent RNA polymerases. The patent highlights the compound's versatility in medicinal chemistry, as it can be readily modified to introduce various pharmacophores at multiple positions.

From a chemical perspective, the presence of both an iodine atom and a benzyl carboxylate group in benzyl 2-iodo-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carboxylate offers multiple opportunities for further functionalization. The iodine atom serves as an excellent handle for palladium-catalyzed cross-coupling reactions, while the benzyl ester can be selectively hydrolyzed to reveal a carboxylic acid functionality. These features make the compound particularly valuable in combinatorial chemistry and high-throughput screening approaches.

Future research directions for benzyl 2-iodo-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carboxylate include optimization of its synthetic route for large-scale production, exploration of its full pharmacological profile, and development of structure-activity relationships through systematic derivatization. Given the growing interest in imidazopyridine-based therapeutics, this compound is likely to remain an important focus of chemical biology research in the coming years.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd